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Cat. No.: B1681143

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Steviol glycosides, extracted from the leaves of Stevia rebaudiana, are a class of natural, non-
caloric sweeteners. Among these, stevioside is one of the most abundant. Enzymatic hydrolysis
offers a precise and efficient method to modify stevioside and produce other valuable steviol
glycosides, such as steviolbioside. Steviolbioside is a rare sweetener also found in Stevia
leaves and has garnered interest for its potential bioactive properties.[1] This document
provides detailed protocols for the enzymatic conversion of stevioside to steviolbioside, the
purification of the product, and its quantitative analysis.

The enzymatic hydrolysis of stevioside to steviolbioside is achieved through the specific
action of B-galactosidase, which selectively cleaves the ester linkage of the glucose moiety at
the C-19 carboxyl group of the steviol backbone. This targeted hydrolysis leaves the sophorose
group at the C-13 hydroxyl position intact, resulting in the formation of steviolbioside.

Experimental Protocols
Enzymatic Hydrolysis of Stevioside

This protocol details the enzymatic conversion of stevioside to steviolbioside using (3-
galactosidase from Kluyveromyces lactis.
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Materials:

o Stevioside (=95% purity)

o [(-galactosidase from Kluyveromyces lactis (e.g., Maxilact® LG 2000)
o Potassium phosphate buffer (0.1 M, pH 7.0)

o Deionized water

o Reaction vessel (e.g., stirred-tank reactor or shaker flask)

o Water bath or incubator with temperature control

e pH meter

Procedure:

e Substrate Preparation: Prepare a 25 mg/mL solution of stevioside in 0.1 M potassium
phosphate buffer (pH 7.0). Ensure the stevioside is completely dissolved.

o Enzyme Addition: Add -galactosidase to the stevioside solution at an enzyme loading of
9000 Units per gram of stevioside.[2]

e Reaction Incubation: Incubate the reaction mixture at 40°C with continuous gentle agitation
for 12 hours.[2]

e Reaction Monitoring (Optional): At various time points (e.g., 2, 4, 6, 8, 10, 12 hours), a small
aliquot of the reaction mixture can be withdrawn for analysis by HPLC to monitor the
progress of the conversion.

o Enzyme Inactivation: After 12 hours, terminate the reaction by heating the mixture to 90-
100°C for 10 minutes to denature and inactivate the enzyme.

 Clarification: Centrifuge the reaction mixture at 5000 x g for 15 minutes to pellet the
denatured enzyme and any other insoluble materials.
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o Supernatant Collection: Carefully collect the supernatant containing the steviolbioside for
subsequent purification.

Purification of Steviolbioside

This protocol describes the purification of steviolbioside from the reaction mixture using
macroporous resin chromatography.

Materials:

e Supernatant from the enzymatic hydrolysis reaction
e Macroporous adsorbent resin (e.g., Diaion HP-20)
o Chromatography column

e Deionized water

o Ethanol

e Rotary evaporator

Procedure:

o Column Preparation: Pack a chromatography column with the macroporous resin and
equilibrate the column by washing with deionized water.

o Sample Loading: Load the supernatant from the hydrolysis reaction onto the equilibrated
column.

e Washing: Wash the column with several bed volumes of deionized water to remove
unreacted starting materials, salts, and other polar impurities.

o Elution: Elute the adsorbed steviolbioside from the resin using an ethanol-water mixture
(e.g., 70:30 v/v).

o Fraction Collection: Collect the eluate fractions and monitor the presence of steviolbioside
using Thin Layer Chromatography (TLC) or HPLC.
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e Solvent Evaporation: Pool the fractions containing pure steviolbioside and concentrate
them under reduced pressure using a rotary evaporator to remove the ethanol and water.

» Drying: Dry the resulting purified steviolbioside under vacuum to obtain a solid powder.

Quantitative Analysis of Stevioside and Steviolbioside
by HPLC

This protocol provides a High-Performance Liquid Chromatography (HPLC) method for the
separation and quantification of stevioside and steviolbioside.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

e Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 pum particle size).

* Mobile Phase: An isocratic mobile phase consisting of a mixture of acetonitrile and 10
mmol/L sodium phosphate buffer (pH 2.6) in a 32:68 (v/v) ratio.[3]

e Flow Rate: 1.0 mL/min.[3]

e Column Temperature: 40°C.[3]

e Detection: UV detection at 210 nm.

« Injection Volume: 20 pL.[3]

Procedure:

o Standard Preparation: Prepare stock solutions of stevioside and steviolbioside standards of
known concentrations in the mobile phase. From the stock solutions, prepare a series of
calibration standards at different concentrations (e.g., 10, 25, 50, 100, 200 pg/mL).

o Sample Preparation: Dilute the samples from the enzymatic hydrolysis and purification steps
with the mobile phase to a concentration within the calibration range. Filter the samples
through a 0.45 pm syringe filter before injection.
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e Analysis: Inject the standards and samples onto the HPLC system.

o Quantification: Identify the peaks for stevioside and steviolbioside based on their retention
times compared to the standards. Construct a calibration curve by plotting the peak area
versus the concentration for each standard. Use the calibration curve to determine the
concentration of stevioside and steviolbioside in the unknown samples.

Data Presentation

Table 1: Optimal Reaction Conditions for Enzymatic Hydrolysis of Stevioside to Steviolbioside

Parameter Optimal Value Reference

B-galactosidase
Enzyme _ [2]
(Kluyveromyces lactis)

Substrate Concentration 25 mg/mL [2]
pH 7.0 [2]
Temperature 40°C [2]
Enzyme Loading 9000 U/g of stevioside [2]
Reaction Time 12 hours [2]

Table 2: Performance of 3-galactosidase in the Hydrolysis of Stevioside

Conversion Rate Yield of
Enzyme Source o Reference
(%) Steviolbioside (%)

Kluyveromyces lactis >95 96 [2]

A i Not specified for
sperqillus sp. .
berd P steviolbioside

) Not specified for
Sulfolobus solfataricus o -
steviolbioside

Packed Bed Reactor

(K. lactis) - 90 (in 6 hours) [1]
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Caption: Enzymatic conversion of stevioside to steviolbioside.

Experimental Workflow
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Caption: Workflow for steviolbioside production and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Production of a bioactive sweetener steviolbioside via specific hydrolyzing ester linkage of
stevioside with a B-galactosidase - PubMed [pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1681143?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681143?utm_src=pdf-body
https://www.benchchem.com/product/b1681143?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/26593477/
https://pubmed.ncbi.nlm.nih.gov/26593477/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e 2. Enzymatic Production of Steviol Glucosides Using (3-Glucosidase and Their Applications -
PMC [pmc.ncbi.nlm.nih.gov]

o 3. Validation of an HPLC Method for Pretreatment of Steviol Glycosides in Fermented Milk -
PMC [pmc.ncbi.nlm.nih.gov]
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Stevioside to Produce Steviolbioside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681143#enzymatic-hydrolysis-of-stevioside-to-
produce-steviolbioside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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